1-Chloro-2-methylpropyl isobutyrate

• Molecular Formula: C8H15ClO2
• Molecular Weight: 178.65 g/mol
• IUPAC Name: (1-chloro-2-methylpropyl) 2-methylpropanoate
• InChI: InChI=1S/C8H15ClO2/c1-5(2)7(9)11-8(10)6(3)4/h5-7H,1-4H3
• InChI Key: KHQNJBLRGAHWEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(OC(=O)C(C)C)Cl

Description

1-Chloro-2-methylpropyl isobutyrate is a useful research compound. Its molecular formula is C8H15ClO2 and its molecular weight is 178.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of isobutyryl chloride (10 mL, 94.7 mmol) and zinc (II) chloride (25 mg, 186 mmol) was added isobutyraldehyde (10.4 mL, 113.6 mmol) at −20° C. The reaction was stirred at 0° C. for 1 h, then at rt for another 2 h. The mixture was filtered through a short silica gel column (100% PE). The solution was concentrated in vacuo at 40° C. and the resulted oil was distilled at 75° C. under reduced pressure to give the title compound as colorless oil (13.48 g, 79.3%). The title compound was characterized by 1H NMR as shown below: